2,6-difluoro-N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzenesulfonamide
Description
2,6-difluoro-N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzenesulfonamide, also known as DFTP, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promise in a variety of applications, including its use as a tool for studying the mechanisms of various biological processes. In
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2,6-difluoro-N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzenesulfonamide:
Pharmaceutical Development
This compound, with its sulfonamide group, is of significant interest in pharmaceutical research. Sulfonamides are known for their antibacterial properties, and derivatives of this compound could potentially be developed into new antibiotics. Additionally, the presence of the thiophene ring suggests potential applications in anti-inflammatory and anticancer drugs .
Organic Electronics
The thiophene moiety in this compound makes it a candidate for use in organic electronics. Thiophene derivatives are widely studied for their applications in organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs). The compound’s structure could be optimized for better charge transport properties, making it useful in the development of flexible electronic devices .
Chemical Sensors
The unique structure of this compound, particularly the thiophene ring, can be exploited in the design of chemical sensors. Thiophene-based compounds are known for their sensitivity to various analytes, making them suitable for detecting environmental pollutants or biological molecules. This compound could be used to develop sensors with high specificity and sensitivity .
Catalysis
Sulfonamide compounds are often used as ligands in catalysis. The presence of both sulfonamide and thiophene groups in this compound suggests it could serve as a versatile ligand in catalytic reactions, potentially improving the efficiency and selectivity of various chemical processes. This could be particularly useful in the synthesis of fine chemicals and pharmaceuticals .
Material Science
In material science, the compound’s unique structure could be leveraged to develop new materials with specific properties. For instance, its potential to form hydrogen bonds and its aromatic nature could be useful in creating supramolecular assemblies or polymers with unique mechanical and thermal properties.
Drug Delivery Systems
The compound’s ability to interact with biological molecules through hydrogen bonding and its potential to be modified chemically make it a candidate for drug delivery systems. It could be used to develop new carriers that improve the solubility, stability, and bioavailability of therapeutic agents.
Springer RSC Publishing ACS Omega Springer Smolecule
properties
IUPAC Name |
2,6-difluoro-N-(2-hydroxy-2-thiophen-2-ylpropyl)benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13F2NO3S2/c1-13(17,11-6-3-7-20-11)8-16-21(18,19)12-9(14)4-2-5-10(12)15/h2-7,16-17H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCTSLXCSSOODDR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C1=C(C=CC=C1F)F)(C2=CC=CS2)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13F2NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-difluoro-N-(2-hydroxy-2-(thiophen-2-yl)propyl)benzenesulfonamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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